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Compound of Interest

Compound Name: Sivifene

Cat. No.: B1680993 Get Quote

Sivifene, an investigational small-molecule antineoplastic and immunomodulator, requires

stringent disposal procedures due to its cytotoxic potential.[1] Although clinical trials for

Sivifene were discontinued, research quantities may still exist in laboratory settings.[1] Proper

management and disposal are crucial to ensure the safety of personnel and to prevent

environmental contamination. This guide provides detailed, step-by-step instructions for the

safe disposal of Sivifene, adhering to regulations for cytotoxic and hazardous waste.

Chemical and Physical Properties of Sivifene
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of the known data for Sivifene.
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Property Value

Chemical Formula C₁₉H₁₄N₄O₆

Molar Mass 394.343 g/mol

Synonyms
A-007; 4,4'-Dihydroxybenzophenone-2,4-

dinitrophenylhydrazone

Appearance Not specified in available literature

Solubility Not specified in available literature

Mechanism of Action

Thought to be an immunomodulator via

upregulation of the CD45 T-lymphocyte cell

surface receptor.[1]

Experimental Protocols for Safe Disposal
The following protocols are based on general best practices for the disposal of cytotoxic and

antineoplastic agents, in accordance with guidelines from the Environmental Protection Agency

(EPA) and the Resource Conservation and Recovery Act (RCRA).[2][3]

Personnel Safety and Preparation:

Training: All personnel handling Sivifene waste must be trained in chemical waste

management and understand the specific hazards associated with cytotoxic compounds.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

Two pairs of chemotherapy-grade gloves.

A disposable gown.

Safety goggles or a face shield.

A respiratory mask (N95 or higher) if there is a risk of aerosolization.

Designated Area: Conduct all waste segregation and packaging in a designated area, such

as a chemical fume hood or a biological safety cabinet, to minimize exposure.
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Waste Segregation and Collection:

Proper segregation of waste at the point of generation is critical.

Unused or Expired Sivifene:

Pure, unused, or expired Sivifene must be disposed of as bulk chemotherapy waste.

Collect these materials in a dedicated, clearly labeled, leak-proof, and puncture-resistant

hazardous waste container. The container should be black for RCRA hazardous waste.

Do not mix with other chemical waste streams.

Contaminated Materials (Trace Waste):

Items with trace contamination, such as empty vials, syringes, pipette tips, gloves, gowns,

and lab paper, should be collected in a yellow chemotherapy waste container.

Sharps (needles, scalpels) must be placed in a designated, puncture-resistant "chemo

sharps" container, which is also typically yellow.

Liquid Waste:

Collect all liquid waste containing Sivifene in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Do not dispose of liquid Sivifene waste down the drain.

Packaging and Labeling for Disposal:

Container Sealing: Once a waste container is three-quarters full, securely seal it to prevent

leaks or spills.

Labeling: All waste containers must be labeled with a hazardous waste label that includes:

The words "Hazardous Waste" and "Chemotherapy Waste."

The full chemical name: "Sivifene."
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The accumulation start date.

The specific hazards (e.g., "Toxic," "Cytotoxic").

Storage and Final Disposal:

Temporary Storage: Store sealed and labeled waste containers in a designated Satellite

Accumulation Area (SAA) that is secure and away from general laboratory traffic.

Professional Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company.

Incineration: The required method of disposal for cytotoxic waste is high-temperature

incineration by a permitted facility.

Logical Workflow for Sivifene Disposal
The following diagram illustrates the decision-making process for the proper segregation and

disposal of Sivifene waste.
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Sivifene Waste Disposal Workflow

Sivifene Waste Generated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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